Cas no 1057859-89-8 (2-cyano-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-sulfamoylphenyl)prop-2-enamide)

• Product Name: 2-cyano-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-sulfamoylphenyl)prop-2-enamide
• CAS No: 1057859-89-8
• MF: C₁₉H₁₇N₃O₆S
• MW: 415.419783353806
• CID: 6364474
• PubChem ID: 25700338
• Update Time: 2025-05-30

2-cyano-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-sulfamoylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-sulfamoylphenyl)prop-2-enamide
• 1057859-89-8
• EN300-26606498
• Z44350183

• Inchi： 1S/C19H17N3O6S/c1-26-16-9-12(10-17-18(16)28-7-6-27-17)8-13(11-20)19(23)22-14-2-4-15(5-3-14)29(21,24)25/h2-5,8-10H,6-7H2,1H3,(H,22,23)(H2,21,24,25)/b13-8+
• InChI Key： NPSLXPIYECYUHO-MDWZMJQESA-N
• SMILES： S(C1C=CC(=CC=1)NC(/C(/C#N)=C/C1C=C(C2=C(C=1)OCCO2)OC)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 415.08380644g/mol
• Monoisotopic Mass: 415.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-cyano-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-sulfamoylphenyl)prop-2-enamide

2-Cyano-3-(8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-Yl)-N-(4-Sulfamoylphenyl)Prop-2-Enamide: A Comprehensive Overview

The compound with CAS No. 1057859-89-8, known as 2-cyano-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-sulfamoylphenyl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzodioxin ring system, a cyano group, and a sulfamoyl substituent. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzodioxin derivatives in drug discovery and material science. The benzodioxin moiety in this compound is particularly interesting due to its ability to form stable aromatic systems, which are crucial for various biological activities. Researchers have explored the role of such compounds in modulating enzyme activity and their potential as scaffolds for designing novel pharmaceutical agents.

The presence of the cyano group in the molecule introduces electron-withdrawing effects, which can influence the electronic properties of the compound. This feature is advantageous in synthesizing materials with tailored electronic characteristics, such as semiconductors or advanced polymers. Additionally, the sulfamoyl group attached to the phenyl ring enhances the compound's solubility in polar solvents, making it suitable for applications in pharmaceutical formulations and analytical chemistry.

One of the most promising areas of research involving this compound is its potential use in developing targeted drug delivery systems. The combination of the benzodioxin, cyano, and sulfamoyl groups allows for precise control over the molecule's interactions with biological systems. Recent experiments have demonstrated that this compound can serve as a versatile platform for designing molecules with enhanced bioavailability and reduced toxicity.

Moreover, the compound's structural complexity makes it an excellent candidate for studying supramolecular chemistry. The ability to form hydrogen bonds and π–π interactions with other molecules opens up possibilities for creating self-assembled structures with applications in nanotechnology and sensor development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during its synthesis. These advancements have significantly improved the scalability of the production process, making it more feasible for industrial applications.

Looking ahead, ongoing research aims to further optimize the properties of this compound by introducing additional functional groups or modifying existing ones. For instance, researchers are exploring the incorporation of fluorescent tags or magnetic nanoparticles to expand its utility in diagnostic tools and imaging technologies.

In conclusion, 2-cyano-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-N-(4-sulfamoylphenyl)prop-2-enamide (CAS No. 1057859-89-8) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial innovation.